2-(2,4-Difluorophenoxy)-2-methylpropanenitrile

• Molecular Formula: C10H9F2NO
• Molecular Weight: 197.18 g/mol
• IUPAC Name: 2-(2,4-difluorophenoxy)-2-methylpropanenitrile
• InChI: InChI=1S/C10H9F2NO/c1-10(2,6-13)14-9-4-3-7(11)5-8(9)12/h3-5H,1-2H3
• InChI Key: LJOUKSXOUILKGO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#N)OC1=C(C=C(C=C1)F)F

Description

2-(2,4-Difluorophenoxy)-2-methylpropanenitrile is a useful research compound. Its molecular formula is C10H9F2NO and its molecular weight is 197.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of Example 51A (0.9 g, 4.0 mmol) in methylene chloride (10 mL) and triethylamine (2.2 mL, 15.8 mmol) was added 2,2,2-trifluoroacetic anhydride (1.6 mL, 11.9 mmol) at 0° C. The reaction mixture was allowed to warm to room temperature and stirred for three hours before methanol was added to quench the reaction. The reaction mixture was washed with saturated aqueous NaHCO3 solution, dried over anhydrous Na2SO4, filtered and concentrated under reduced pressure. The residue was purified by column chromatography using an Analogix® Intelliflash280™ (SiO2, 0-100% methanol/ethyl acetate(1/10) in hexanes) to obtain the titled compound. 1H NMR (300 MHz, DMSO-d6) δ ppm 1.71 (s, 6H), 7.08-7.18 (m, 1H), 7.36-7.49 (m, 2H).